![molecular formula C17H20N2O5S B4424899 N-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-2-furamide](/img/structure/B4424899.png)
N-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-2-furamide
Description
"N-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-2-furamide" is a chemical compound that likely shares characteristics with other furamide derivatives and piperidinylsulfonyl compounds. These classes of compounds are often explored for their potential biological activities and chemical properties.
Synthesis Analysis
While specific synthesis details for "this compound" were not found, compounds with similar structures are typically synthesized through multi-step organic reactions involving amide formation, sulfonamide coupling, and methoxy group introduction. For instance, related piperazine derivatives have been synthesized through reactions involving amide bond formation and substitution reactions to introduce various functional groups (Raghupathi et al., 1991).
Molecular Structure Analysis
Crystal structure and molecular conformation studies, similar to those conducted on piperazine derivatives and furamide analogues, provide insights into the geometry, bond lengths, and angles that define the 3D arrangement of atoms in such compounds. X-ray diffraction and DFT calculations have been used to elucidate the structures of related compounds (Kumara et al., 2017).
properties
IUPAC Name |
N-(2-methoxy-5-piperidin-1-ylsulfonylphenyl)furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O5S/c1-23-15-8-7-13(25(21,22)19-9-3-2-4-10-19)12-14(15)18-17(20)16-6-5-11-24-16/h5-8,11-12H,2-4,9-10H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSICVZRDGBJSEL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N2CCCCC2)NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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